Cas no 35207-83-1 (Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester)

• Product name: Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester
• CAS No: 35207-83-1
• MF: C₁₇H₂₈O₄
• MW: 296.40182
• CID: 323089
• PubChem ID: 283677

Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-7,7-dicarboxylicacid, 7,7-bis(1,1-dimethylethyl) ester
• ditert-butyl bicyclo[4.1.0]heptane-7,7-dicarboxylate
• 7,7-Di-t-butoxycarbonylnorcaran
• AC1Q5XK9
• AG-J-89117
• AR-1I6725
• CTK4H3922
• di-tert-butyl bicyclo[4.1.0]heptane-7,7-dicarboxylate
• NSC138648
• DTXSID70300746
• NSC-138648
• 35207-83-1

• Inchi： InChI=1S/C17H28O4/c1-15(2,3)20-13(18)17(14(19)21-16(4,5)6)11-9-7-8-10-12(11)17/h11-12H,7-10H2,1-6H3
• InChI Key： XVBAKGUEWZXFKI-UHFFFAOYSA-N
• SMILES： CC(OC(C1(C2CCCCC12)C(OC(C)(C)C)=O)=O)(C)C

Computed Properties

• Exact Mass: 296.19884
• Monoisotopic Mass: 296.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6